Cas no 1361599-90-7 (6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1361599-90-7
• MF: C₁₄H₄Cl₅F₃N₂
• MW: 434.45516872406
• CID: 4793531
• Update Time: 2025-06-08

6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H4Cl5F3N2/c15-8-7(9(16)11(18)12(19)10(8)17)6-2-1-5(3-4-23)13(24-6)14(20,21)22/h1-2H,3H2
• InChI Key： VSDYOTKUWSZCKA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(CC#N)=C(C(F)(F)F)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 481
• XLogP3: 6.2
• Topological Polar Surface Area: 36.7

Additional information on 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

Research Briefing on 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1361599-90-7)

6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1361599-90-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in drug discovery. The presence of both perchlorophenyl and trifluoromethyl groups in its structure contributes to its high reactivity and ability to participate in diverse chemical reactions, making it a valuable building block for the development of pharmacologically active molecules.

In terms of biological activity, preliminary research suggests that 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile may exhibit inhibitory effects on certain enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry investigated its potential as a modulator of kinase activity, with promising results in in vitro assays. The compound demonstrated selective inhibition of specific kinase isoforms, which could have implications for the treatment of cancers and inflammatory diseases.

The synthetic pathways for 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a team at the University of Cambridge, who developed a novel catalytic system that reduces the number of synthetic steps while maintaining high enantioselectivity. This breakthrough, published in Organic Letters in early 2024, could significantly lower production costs and make the compound more accessible for further research.

From a pharmaceutical perspective, the compound's physicochemical properties have been extensively characterized. Its logP value and solubility profile suggest good membrane permeability, while the presence of the trifluoromethyl group enhances metabolic stability. These characteristics make it an attractive candidate for further development as a drug precursor or as part of structure-activity relationship studies.

Ongoing research is exploring the compound's potential in agrochemical applications as well. Its structural features may contribute to the development of new pesticides with improved efficacy and environmental profiles. Several patents filed in 2023-2024 describe formulations containing derivatives of 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile as active ingredients for crop protection.

In conclusion, 6-(Perchlorophenyl)-2-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1361599-90-7) represents a versatile chemical entity with multiple potential applications in medicinal chemistry and beyond. The recent advancements in its synthesis and biological evaluation underscore its importance as a research tool and potential therapeutic agent. Future studies will likely focus on expanding its utility in drug discovery programs and exploring its mechanism of action in greater detail.